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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3,5-Dichlorotoluene, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document

details its commercial availability from various suppliers, its physicochemical properties, and its

significant applications in chemical synthesis.

Commercial Suppliers and Product Specifications
3,5-Dichlorotoluene is readily available from a range of chemical suppliers, catering to

research and development as well as bulk manufacturing needs. The compound, with CAS

Number 25186-47-4, is typically offered in various purities and quantities. Below is a summary

of prominent suppliers and their product specifications.
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Physicochemical Properties
A summary of the key physical and chemical properties of 3,5-Dichlorotoluene is provided

below.

Property Value

Molecular Formula C₇H₆Cl₂[1][2][3]

Molecular Weight 161.03 g/mol [1][2][3]

CAS Number 25186-47-4[1][2][3][4]

Appearance White to off-white solid or colorless liquid[1][2]

Melting Point 26 °C[5]

Boiling Point 203 °C[5]

Density 1.242 g/cm³

Flash Point 79 °C

Solubility
Insoluble in water, soluble in most organic

solvents.
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The synthesis of 3,5-Dichlorotoluene is challenging due to the ortho-, para-directing nature of

the methyl group on the toluene ring, making direct chlorination an inefficient method for

obtaining the 3,5-isomer.[1] Consequently, specialized synthetic routes are employed.

Isomerization of Dichlorotoluene Isomers
A common industrial method for synthesizing 3,5-Dichlorotoluene involves the isomerization

of other dichlorotoluene isomers, such as 2,4-dichlorotoluene and 2,5-dichlorotoluene.[4]

Experimental Protocol Outline:

Reactants: 2,4-Dichlorotoluene and/or 2,5-Dichlorotoluene (raw materials), o-

dichlorobenzene (solvent), Aluminum chloride (AlCl₃) (catalyst).[4]

Procedure:

The raw material (2,4- and/or 2,5-dichlorotoluene) is mixed with the o-dichlorobenzene

solvent. The mass ratio of solvent to raw material is typically 1:1.[4]

The catalyst, AlCl₃, is added in a quantity of 3-8% of the raw material's mass.[4]

The reaction mixture is heated to a temperature between 160-240°C for 2-5 hours to

facilitate the isomerization reaction.[4]

Following the reaction, the mixture is subjected to separation and purification processes,

such as distillation, to isolate the 3,5-Dichlorotoluene product. Unreacted starting

materials can often be recovered and recycled.[4]
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Isomerization Synthesis of 3,5-Dichlorotoluene.

Oxidation of the Methyl Group
The methyl group of 3,5-Dichlorotoluene can be oxidized to yield valuable derivatives such as

3,5-dichlorobenzaldehyde and 3,5-dichlorobenzoic acid.[1]

Experimental Protocol Outline for Oxidation to 3,5-Dichlorobenzaldehyde:

Reactants: 3,5-Dichlorotoluene (substrate), Hydrogen peroxide (oxidant), a metal ion

complex of cobalt, molybdenum, or bromine (catalyst), and Acetic acid (solvent).

Procedure:

3,5-Dichlorotoluene is dissolved in acetic acid.

The catalyst is introduced into the solution.

Hydrogen peroxide is added as the oxidizing agent.
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The reaction is typically carried out in a continuous flow tubular reactor, which allows for

effective control of reaction conditions and enhances safety and efficiency.

Applications in Research and Drug Development
3,5-Dichlorotoluene serves as a crucial building block in the synthesis of more complex

molecules for various industries.

Pharmaceuticals: It is a key intermediate in the preparation of active pharmaceutical

ingredients (APIs).[1] Notably, it is used in the synthesis of pyrazole amide derivatives that

function as RORγ (Retinoic acid receptor-related orphan receptor gamma) inhibitors, which

are of interest in the treatment of autoimmune diseases.[5][6]

Agrochemicals: This compound is utilized in the manufacturing of pesticides and herbicides.

[1] A significant application is its role as a precursor in the synthesis of the herbicide

propyzamide.[1]

Dyes and Pigments: 3,5-Dichlorotoluene is also employed in the production of certain dyes

and pigments.[1]
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Synthetic Utility of 3,5-Dichlorotoluene.

Safety Information
3,5-Dichlorotoluene is harmful if swallowed and causes skin and serious eye irritation. It may

also cause respiratory irritation and is very toxic to aquatic life with long-lasting effects.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, please refer to the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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